Cas no 35967-11-4 (1-Isoquinolinemethanol, 4-methyl-)
35967-11-4 structure
Product Name:1-Isoquinolinemethanol, 4-methyl-
CAS No:35967-11-4
MF:C11H11NO
MW:173.211142778397
CID:1474171
PubChem ID:57514552
Update Time:2025-04-20
1-Isoquinolinemethanol, 4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Isoquinolinemethanol, 4-methyl-
- (4-methylisoquinolin-1-yl)methanol
- SCHEMBL638970
- 35967-11-4
- EN300-364699
- DTXSID00726975
-
- Inchi: 1S/C11H11NO/c1-8-6-12-11(7-13)10-5-3-2-4-9(8)10/h2-6,13H,7H2,1H3
- InChI Key: BNFVEOHEPDSYKN-UHFFFAOYSA-N
- SMILES: OCC1C2C=CC=CC=2C(C)=CN=1
Computed Properties
- Exact Mass: 173.08413
- Monoisotopic Mass: 173.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 33.1Ų
Experimental Properties
- PSA: 33.12
1-Isoquinolinemethanol, 4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-364699-0.05g |
(4-methylisoquinolin-1-yl)methanol |
35967-11-4 | 0.05g |
$888.0 | 2023-03-02 | ||
| Enamine | EN300-364699-0.1g |
(4-methylisoquinolin-1-yl)methanol |
35967-11-4 | 0.1g |
$930.0 | 2023-03-02 | ||
| Enamine | EN300-364699-0.25g |
(4-methylisoquinolin-1-yl)methanol |
35967-11-4 | 0.25g |
$972.0 | 2023-03-02 | ||
| Enamine | EN300-364699-0.5g |
(4-methylisoquinolin-1-yl)methanol |
35967-11-4 | 0.5g |
$1014.0 | 2023-03-02 | ||
| Enamine | EN300-364699-1.0g |
(4-methylisoquinolin-1-yl)methanol |
35967-11-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-364699-2.5g |
(4-methylisoquinolin-1-yl)methanol |
35967-11-4 | 2.5g |
$2071.0 | 2023-03-02 | ||
| Enamine | EN300-364699-5.0g |
(4-methylisoquinolin-1-yl)methanol |
35967-11-4 | 5.0g |
$3065.0 | 2023-03-02 | ||
| Enamine | EN300-364699-10.0g |
(4-methylisoquinolin-1-yl)methanol |
35967-11-4 | 10.0g |
$4545.0 | 2023-03-02 |
1-Isoquinolinemethanol, 4-methyl- Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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